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Compound of Interest

Compound Name: Diethyl tetradecanedioate

CAS No.: 19812-63-6

Cat. No.: B025933 Get Quote

Executive Summary
This technical guide details the formulation, synthesis, and validation of Diethyl
Tetradecanedioate (DET) as a high-performance lubricity agent. While traditional diesters

(e.g., adipates, sebacates) are liquid base stocks, DET presents a unique physicochemical

profile with a melting point of ~29–31°C. This characteristic positions it as a phase-change

lubricant and a critical anti-sticking agent for high-precision machinery, including

pharmaceutical tablet presses and food-grade electromechanical systems.

Target Audience: Formulation Chemists, Tribologists, and Pharmaceutical Process Engineers.

Physicochemical Characterization
Understanding the thermal behavior of DET is the prerequisite for successful formulation.

Unlike liquid Group V base oils, DET behaves as a soft wax at ambient temperature (20°C) and

transitions to a low-viscosity liquid at physiological or operating temperatures (>30°C).

Table 1: Critical Properties of Diethyl Tetradecanedioate
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Property Value Method Relevance

CAS Number 19812-63-6 N/A
Regulatory

Identification

Molecular Formula C₂₀H₃₈O₄ N/A Stoichiometry

Molecular Weight 314.46 g/mol N/A Volatility prediction

Melting Point 29–31 °C DSC
Solid-Liquid Phase

Transition

Flash Point >100 °C (Closed Cup) ASTM D93 Safety/Flammability

Solubility

Soluble in alcohols,

esters, PAOs;

Insoluble in water

Visual
Formulation

Compatibility

Appearance

White crystalline solid

/ Colorless liquid

(>31°C)

Visual Quality Control

Scientific Insight: The C14 backbone (tetradecanedioic acid) provides significant

hydrophobicity, reducing hygroscopicity compared to shorter-chain esters (e.g., diethyl

adipate). The ethyl ester headgroups provide polarity, essential for metal surface adsorption

(boundary lubrication).

Mechanism of Action: Boundary Lubrication
The efficacy of DET relies on the interaction between its polar ester groups and metallic

substrates.

Diagram 1: Tribofilm Formation Mechanism
The following diagram illustrates how DET molecules orient themselves under load to reduce

friction.
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Phase 1: Application

Phase 2: Activation

Phase 3: Protection
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Caption: Thermal activation pathway of DET, converting from solid wax to an adsorbed tribofilm

under frictional heating.
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Experimental Protocols
Protocol A: Synthesis of High-Purity DET
Objective: Synthesize >99% purity DET suitable for pharmaceutical machinery or precision

instrument lubrication. Rationale: Commercial diesters often contain acid impurities that cause

corrosion. This protocol ensures acid neutralization.

Reagents:

Tetradecanedioic acid (C14 diacid), 98%+

Ethanol (Absolute, anhydrous)

Catalyst: p-Toluenesulfonic acid (pTSA) or Sulfuric Acid

Solvent: Toluene (for azeotropic distillation)

Step-by-Step Methodology:

Charge Reactor: In a 3-neck round-bottom flask equipped with a Dean-Stark trap and reflux

condenser, combine 1.0 mol Tetradecanedioic acid, 4.0 mol Ethanol (excess), and 150 mL

Toluene.

Catalysis: Add 0.5 wt% pTSA.

Reflux: Heat mixture to reflux (~80–90°C). Monitor water collection in the Dean-Stark trap.

Completion: Reaction is complete when water evolution ceases (approx. 4–6 hours).

Neutralization: Cool to room temperature. Wash the organic layer with 5% NaHCO₃ solution

(3x) to remove residual acid/catalyst. Critical: Ensure pH of aqueous wash is neutral.

Drying: Dry organic layer over anhydrous MgSO₄. Filter.

Isolation: Rotary evaporate the toluene/ethanol.

Purification: Recrystallize from cold hexane or perform vacuum distillation if liquid purity is

required.
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QC: Verify Melting Point (29–31°C) and Acid Value (< 0.1 mg KOH/g).

Protocol B: Formulation of "Phase-Change" Tablet Press
Lubricant
Context: In drug development, sticking of powder to punch faces is a major defect. Magnesium

Stearate is common but can retard dissolution. DET offers a cleaner, melt-on-demand

alternative.

Formulation:

Active Lubricant: Diethyl Tetradecanedioate (10% w/w)

Carrier: Microcrystalline Cellulose (Avicel PH-102) or Anhydrous Lactose (90% w/w)

Blending Procedure:

Milling: Cryo-mill DET to a fine powder (< 100 µm) if it has agglomerated into large crystals.

Geometric Dilution: Mix DET with an equal amount of carrier in a V-blender for 5 minutes.

Final Blend: Add remaining carrier and blend for 10 minutes.

Validation: Run a Compressibility Index test (Carr's Index). The waxy nature of DET

improves flow compared to liquid oils but lubricates better than hard waxes upon

compression heating.

Performance Validation
To validate the lubricant efficacy, standard tribological testing is required.

Four-Ball Wear Test (ASTM D4172 Modified)
Since DET is solid at room temp, the test cup must be heated.

Conditions: 40 kg load, 1200 rpm, 60 minutes.

Temperature:40°C (Must be above DET melting point to test liquid film properties).
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Control: Mineral Oil (ISO VG 32).

Test Sample: DET (pure) or DET (5% in Polyalphaolefin).

Expected Results:

Metric
Mineral Oil
(Control)

DET (Pure) Interpretation

Wear Scar Diameter

(mm)
0.65 - 0.80 0.35 - 0.45

DET polar heads
protect surface.

| Coeff. of Friction (µ) | 0.10 - 0.12 | 0.06 - 0.08 | Ester lubricity reduces drag. |

Diagram 2: Formulation Workflow
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Caption: Logic flow from raw material synthesis to divergent application routes based on phase

state.

Safety & Environmental Profile
Biodegradability: Linear diesters like DET are readily biodegradable (OECD 301B > 60% in

28 days) due to the hydrolyzable ester linkage.

Toxicity: Generally low.[1] However, for pharmaceutical applications, residual solvent

(Toluene) and catalyst (pTSA) analysis is mandatory per ICH Q3C guidelines.
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Handling: Store below 25°C to maintain solid state. If melted, re-solidification may result in

large crystals; gentle heating and stirring are required before use if homogeneity is needed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Formulation & Tribological
Characterization of Diethyl Tetradecanedioate (DET)]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b025933#formulation-of-lubricants-using-
diethyl-tetradecanedioate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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